9-Chloro-3,4-dihydro-1-benzoxepin-5(2H)-one

• IUPAC Name: 9-chloro-3,4-dihydro-2H-1-benzoxepin-5-one
• InChI: InChI=1S/C10H9ClO2/c11-8-4-1-3-7-9(12)5-2-6-13-10(7)8/h1,3-4H,2,5-6H2
• InChI Key: SZQUVULWIGCGSM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C(C(=CC=C2)Cl)OC1
• Molecular Formula: C10H9ClO2
• DSSTOX Substance ID: DTXSID50438531
• Molecular Weight: 196.63 g/mol
• CAS RN: 141106-24-3

Description

9-Chloro-3,4-dihydro-1-benzoxepin-5(2H)-one, also known as clozapine-N-oxide (CNO), is a chemical compound that has gained significant attention in scientific research due to its unique properties. CNO is a synthetic compound that is commonly used as a tool for studying the function of G protein-coupled receptors (GPCRs) in the brain.

Scientific Research Applications

Synthesis and Structural Properties

• 9-Chloro-3,4-dihydro-1-benzoxepin-5(2H)-one and related compounds are synthesized through methods like reductive cleavage of bridged N-O bonds in corresponding epoxytetrahydro-1-benzazepines. These compounds exhibit unique crystallization properties in different systems, highlighting their structural diversity and potential for various applications in material science and chemistry (Macías et al., 2011).

Olfactory Properties

• Derivatives of this compound, synthesized via various chemical processes, have shown to possess intense marine, spicy-vanillic odors. These properties suggest potential applications in fragrance chemistry and the development of novel olfactory compounds (Kraft et al., 2010).

Electrochromic Materials

• Compounds structurally related to this compound have been explored in the creation of electrochromic materials. These materials are capable of changing color under electric stimulation, indicating potential applications in smart windows, displays, and other electronic devices (İçli et al., 2010).

Conformational Analysis

• The conformational behavior of this compound and its derivatives has been studied, providing valuable insights into their chemical behavior. Such studies are crucial in understanding how these compounds interact with other molecules, which is essential in drug design and material science (Lachapelle & St-Jacques, 1987).

Catalytic and Chemical Processes

• Various catalytic and chemical processes involving compounds related to this compound have been explored. These studies contribute to a better understanding of their roles in synthetic chemistry, potentially leading to new methods of chemical synthesis and production (Bower et al., 2008).